Cas no 81-04-9 (1,5-Naphthalenedisulfonic acid)

1,5-Naphthalenedisulfonic acid structure
81-04-9 structure
Product name:1,5-Naphthalenedisulfonic acid
CAS No:81-04-9
MF:C10H8O6S2
MW:288.296920776367
MDL:MFCD00003996
CID:34230
PubChem ID:6666

1,5-Naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

    • Naphthalene-1,5-disulfonic acid
    • ARMSTRONG ACID
    • 1,5-Naphthalenedisulfonic acid
    • Naphthalene-1,5-disulphonic acid
    • Armstrong's acid
    • Armstrong's S acid
    • 1,5-Naphthylene disulfonic acid
    • 1,5-Naphthalene Disulfonic Acid
    • XTEGVFVZDVNBPF-UHFFFAOYSA-N
    • E8FPK78470
    • 1,5-NaphthalenedisulfonicAcid
    • 21D
    • CBDivE_012757
    • KSC448G5H
    • 1,5 naphthalenedisulfonic acid
    • 1,5-napthalene disulfonic acid
    • 1,5-napht
    • AT25161
    • 1,5-naphthalene disulphonic acid
    • 29-68-5
    • AKOS002378778
    • NSC9588
    • AS-12837
    • BRN 0619838
    • FT-0622474
    • DTXSID5046982
    • MFCD00003996
    • NAPADISYLIC ACID
    • Q3306063
    • Napadisylic acid; Naphthalene-1,5-disulfonic acid
    • A840027
    • naphthalene 1,5-disulfonic acid
    • AC-11268
    • ARMSTRONG'S ACID [MI]
    • CHEBI:30890
    • 4-11-00-00561 (Beilstein Handbook Reference)
    • EINECS 201-317-9
    • UNII-E8FPK78470
    • NSC 9588
    • STK016233
    • 81-04-9
    • N0763
    • 1,5-naphthalenedisulphonic acid
    • Q-102773
    • 1,5-Naphthalenedisulfonic acid; Armstrong's acid; NSC 9588; Napadisylic acid; Naphthalene-1,5-disulfonic acid
    • HEXETIDINE IMPURITY D [ EP IMPURITUY]
    • LS-94620
    • NSC-9588
    • SCHEMBL6242
    • SY014334
    • NS00001971
    • DB-028867
    • AQ-390/41842781
    • HY-Y1725
    • CS-0017917
    • DTXCID3026982
    • Naphthalene-1,5-disulfonic acid tetrahydrate
    • 1,5-disulfonic acid
    • 5-Naphthalenedisulfonic acid
    • 29685
    • Naphthalin-1,5-disulfonsure
    • 1,5-phthalenedisulfonic acid
    • NAPHTHALENE-1,5-DISULFONIC ACID DISODIUM SALT
    • MDL: MFCD00003996
    • Inchi: 1S/C10H8O6S2/c11-17(12,13)9-5-1-3-7-8(9)4-2-6-10(7)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)
    • InChI Key: XTEGVFVZDVNBPF-UHFFFAOYSA-N
    • SMILES: O=S(C1C2C=CC=C(C=2C=CC=1)S(O)(=O)=O)(O)=O
    • BRN: 0619838

Computed Properties

  • Exact Mass: 287.97600
  • Monoisotopic Mass: 287.976
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 126
  • Surface Charge: 0

Experimental Properties

  • Color/Form: White flake crystal (containing 4 molecules of water).
  • Density: 1.7040
  • Melting Point: 242.5°C (rough estimate)
  • Boiling Point: 400.53°C (rough estimate)
  • Refractive Index: 1.5630 (estimate)
  • PSA: 125.50000
  • LogP: 3.49480
  • pka: -0.60±0.40(Predicted)
  • Solubility: Soluble in water and ethanol, insoluble in ether.

1,5-Naphthalenedisulfonic acid Security Information

1,5-Naphthalenedisulfonic acid Customs Data

  • HS CODE:2904100000
  • Customs Data:

    China Customs Code:

    2904100000

    Overview:

    2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

1,5-Naphthalenedisulfonic acid PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
N378483-1g
1,5-Naphthalenedisulfonic Acid
81-04-9
1g
$ 50.00 2022-06-03
TRC
N378483-5g
1,5-Naphthalenedisulfonic Acid
81-04-9
5g
$75.00 2023-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N30230-100g
Naphthalene-1,5-disulfonic acid
81-04-9
100g
¥88.0 2021-09-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
N304705-100g
1,5-Naphthalenedisulfonic acid
81-04-9 99%
100g
¥100.90 2023-09-01
Chemenu
CM140740-500g
naphthalene-1,5-disulfonic acid
81-04-9 95%
500g
$763 2024-07-23
Apollo Scientific
OR51835-100g
Naphthalene-1,5-disulphonic acid
81-04-9
100g
£102.00 2024-05-22
SHENG KE LU SI SHENG WU JI SHU
sc-352012A-25 g
1,5-Naphthalenedisulfonic acid,
81-04-9
25g
¥1,692.00 2023-07-11
SHANG HAI XIAN DING Biotechnology Co., Ltd.
NI158-25g
1,5-Naphthalenedisulfonic acid
81-04-9 99%
25g
¥61.0 2022-06-10
eNovation Chemicals LLC
D660626-1kg
1,5-Naphthalenedisulfonic acid
81-04-9 97%
1kg
$380 2024-06-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
NI158-500g
1,5-Naphthalenedisulfonic acid
81-04-9 99%
500g
¥291.0 2022-06-10

1,5-Naphthalenedisulfonic acid Production Method

Synthetic Circuit 1

Reaction Conditions
Reference
Product subclass 1: arenesulfonic acids and arenesulfonate salts
Fravel, B.; et al, Science of Synthesis, 2007, 31, 739-773

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Trifluoroacetic anhydride ,  Sulfuric acid ;  3 h, 0 °C; 10 min, -50 °C
1.2 Solvents: Water ;  0 °C
Reference
Clean-chemistry sulfonation of aromatics
Corby, Brian W.; et al, Journal of Chemical Research, 2002, (7), 326-327

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Fuming sulfuric acid Solvents: 1,2-Dichloroethane ;  7 h, 5 °C; rt → 5 °C; 1 h, 5 - 15 °C; 6 - 8 h, 5 - 15 °C
1.2 Reagents: Sodium chloride Solvents: Water ;  < 30 °C; 30 °C → 10 °C; 5 h, < 10 °C
Reference
Synthesis of 1,5-naphthalenedisulfonic acid
Liu, Fu-de; et al, Huaxue Gongye Yu Gongcheng (Tianjin, 2002, 19(5), 366-368

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Aromatic sulfonation. 87. On the positional reactivity order in the sulfuric acid sulfonation of the two naphthalenesulfonic acids
De Wit, Peter; et al, Canadian Journal of Chemistry, 1983, 61(7), 1453-5

1,5-Naphthalenedisulfonic acid Raw materials

1,5-Naphthalenedisulfonic acid Preparation Products

1,5-Naphthalenedisulfonic acid Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:81-04-9)1,5-Naphthalenedisulfonic acid
Purity:99.9%
Quantity:200kg
Price ($):discuss personally